Cas no 1240579-92-3 (1-(2-butoxyethyl)-1H-pyrazol-3-amine)

• Product Name: 1-(2-butoxyethyl)-1H-pyrazol-3-amine
• CAS No: 1240579-92-3
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6400366
• PubChem ID: 61483111
• Update Time: 2025-05-30

1-(2-butoxyethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-butoxyethyl)-1H-pyrazol-3-amine
• 1240579-92-3
• AKOS010744150
• EN300-1108816

• Inchi： 1S/C9H17N3O/c1-2-3-7-13-8-6-12-5-4-9(10)11-12/h4-5H,2-3,6-8H2,1H3,(H2,10,11)
• InChI Key： CESHUKQQNOCBCY-UHFFFAOYSA-N
• SMILES： O(CCN1C=CC(N)=N1)CCCC

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(2-butoxyethyl)-1H-pyrazol-3-amine

1-(2-Butoxyethyl)-1H-pyrazol-3-amine: A Comprehensive Overview

The compound with CAS No. 1240579-92-3, commonly referred to as 1-(2-butoxyethyl)-1H-pyrazol-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle with two nitrogen atoms, which is known for its versatility in various chemical applications. The structure of 1-(2-butoxyethyl)-1H-pyrazol-3-amine incorporates a butoxyethyl group attached to the pyrazole ring at the 3-position, introducing unique electronic and steric properties that make it an intriguing subject for research.

Recent studies have highlighted the potential of 1-(2-butoxyethyl)-1H-pyrazol-3-amine in drug discovery and development. Its pyrazole core is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to interact with various biological targets. The substitution pattern of this compound, particularly the presence of the butoxyethyl group, influences its pharmacokinetic properties, such as solubility and permeability, which are critical for drug delivery. Researchers have explored its role as a potential lead compound for treating conditions such as inflammation, cancer, and neurodegenerative diseases.

The synthesis of 1-(2-butoxyethyl)-1H-pyrazol-3-amine involves a series of well-established organic reactions. Typically, it begins with the preparation of the pyrazole ring through condensation reactions involving carbonyl compounds and ammonia derivatives. Subsequent alkylation or substitution reactions introduce the butoxyethyl group at the 3-position of the pyrazole ring. These reactions are optimized to ensure high yields and purity, which are essential for further characterization and application studies.

From a structural perspective, 1-(2-butoxyethyl)-1H-pyrazol-3-amine exhibits interesting electronic properties due to the conjugation within the pyrazole ring and the electron-donating effects of the butoxy group. This combination can influence its reactivity in both organic synthesis and biological systems. Computational studies have provided insights into its molecular geometry, which is crucial for understanding its interactions with biomolecules such as enzymes and receptors.

In terms of applications, 1-(2-butoxyethyl)-1H-pyrazol-3-amine has shown promise in catalysis. Its ability to act as a ligand in transition metal complexes has been explored for various catalytic transformations, including oxidation and cycloaddition reactions. The steric bulk introduced by the butoxyethyl group can modulate the catalytic activity and selectivity, making it a valuable tool in asymmetric catalysis.

Moreover, recent advancements in green chemistry have led to investigations into the environmental impact of 1-(2-butoxyethyl)-1H-pyrazol-3-amine. Researchers are examining its biodegradability and toxicity profiles to ensure its safe use in industrial and pharmaceutical settings. These studies are critical for aligning its applications with sustainability goals.

In conclusion, 1-(2-butoxyethyl)-1H-pyrazol-3-amine (CAS No. 1240579-92-3) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable asset in drug discovery, catalysis, and sustainable chemical processes. As ongoing studies continue to unravel its properties and applications, this compound is poised to make meaningful contributions to both academic research and industrial innovations.